Cas no 26819-11-4 (N-Ethyl-3-nitrobenzamide)

• Product Name: N-Ethyl-3-nitrobenzamide
• CAS No: 26819-11-4
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD01211875
• CID: 852249
• PubChem ID: 4337561
• Update Time: 2025-04-19

N-Ethyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-nitrobenzamide
• Benzamide, N-ethyl-3-nitro-
• 3-Nitro-benzoesaeure-aethylamid
• 3-nitro-benzoic acid ethylamide
• 3-Nitro-N-aethylbenzamid
• Benzamide,N-ethyl-3-nitro
• m-nitrobenzoylethylamide
• N-Aethyl-3-nitro-benzamid
• N-Ethyl-3-nitrophenylcarboxamide
• 26819-11-4
• F78617
• AKOS000503438
• MFCD01211875
• STL071219
• SCHEMBL8884550
• CS-0208105
• BBA81911
• DA-07493
• DTXSID20402062
• Oprea1_782858
• BS-27836

• MDL： MFCD01211875
• Inchi： 1S/C9H10N2O3/c1-2-10-9(12)7-4-3-5-8(6-7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
• InChI Key： MEHSMNJKCAVTNH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])NCC

Computed Properties

• Exact Mass: 194.06900
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 78.41000
• LogP: 2.44250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes